Cas no 2092393-70-7 (1-(3-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-nitrophenyl)cyclobutylmethanamine
• CAS No: 2092393-70-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6160788
• PubChem ID: 131511537
• Update Time: 2025-05-27

1-(3-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)cyclobutylmethanamine
• 2092393-70-7
• [1-(3-nitrophenyl)cyclobutyl]methanamine
• EN300-1843414

• Inchi： 1S/C11H14N2O2/c12-8-11(5-2-6-11)9-3-1-4-10(7-9)13(14)15/h1,3-4,7H,2,5-6,8,12H2
• InChI Key： GZUFYQHMDMTWER-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-nitrophenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(3-Nitrophenyl)cyclobutylmethanamine (CAS No. 2092393-70-7): Properties, Applications, and Research Insights

1-(3-Nitrophenyl)cyclobutylmethanamine (CAS No. 2092393-70-7) is a specialized organic compound featuring a cyclobutylmethanamine backbone linked to a 3-nitrophenyl group. This unique structure has garnered attention in pharmaceutical and material science research due to its potential as a building block for bioactive molecules. The presence of both amine and nitro functional groups allows for versatile chemical modifications, making it valuable in drug discovery and polymer synthesis.

Recent studies highlight the compound's role in developing small-molecule inhibitors and fluorescence probes, aligning with trends in precision medicine and diagnostic imaging. Researchers are particularly interested in its structure-activity relationships (SAR), as the nitrophenyl moiety may influence electron distribution and binding affinity in target proteins. Computational modeling of 2092393-70-7 has also been explored to predict its interactions with enzymes involved in neurodegenerative diseases.

From an industrial perspective, 1-(3-nitrophenyl)cyclobutylmethanamine serves as an intermediate in synthesizing high-performance polymers with applications in flexible electronics. Its thermal stability and π-conjugation properties make it suitable for organic semiconductors, a field experiencing rapid growth due to demand for wearable technology. Environmental considerations are also addressed, with green chemistry approaches being developed to optimize its synthesis and reduce waste.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with particular focus on the amine proton resonance and nitro group vibrational modes. These techniques ensure batch-to-batch consistency, critical for research reproducibility. Storage recommendations include protection from light due to the photosensitivity of the nitrophenyl group, a detail often queried by laboratory technicians.

Emerging discussions in scientific forums explore the compound's potential in catalysis and metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining structural rigidity positions it as a candidate for designing heterogeneous catalysts. Patent analyses reveal increasing filings incorporating 2092393-70-7 derivatives, particularly in optoelectronic materials and bioconjugation techniques.

Safety assessments emphasize standard organic compound handling protocols, with no exceptional hazards reported for 1-(3-nitrophenyl)cyclobutylmethanamine. This distinguishes it from more reactive nitrophenyl derivatives, making it preferable for academic and industrial settings. Current market data indicates growing availability from specialty chemical suppliers, reflecting expanding applications.